2-Methyl-1,3-thiazole-4-carboxylic acid
Cat. No. B1296310
M. Wt: 143.17 g/mol
InChI Key: ZHDRDZMTEOIWSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[O:3][C:4](=[O:5])[c:6]1[n:7][c:8]([CH3:11])[s:9][cH:10]1.[CH3:14][OH:15].[Na+:13].[OH-:12]>>[O:3]=[C:4]([OH:5])[c:6]1[n:7][c:8]([CH3:11])[s:9][cH:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1csc(C)n1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1nc(C(=O)O)cs1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
